![molecular formula C6H11BN2O2 B150827 (1-Isopropyl-1H-pyrazol-5-yl)boronic acid CAS No. 839714-33-9](/img/structure/B150827.png)
(1-Isopropyl-1H-pyrazol-5-yl)boronic acid
Overview
Description
(1-Isopropyl-1H-pyrazol-5-yl)boronic acid, also known as IPPB, is an organoboron compound that has gained attention in recent years for its potential applications in both scientific research and industrial applications. IPPB has a variety of properties and advantages that make it an attractive reagent for synthesis and research.
Scientific Research Applications
Pyrazolylboronic acids and their derivatives are significant in the realm of chemical research due to their versatility and application in creating complex molecular structures. These compounds serve as pivotal intermediates in the synthesis of various heterocyclic compounds, which are essential for medicinal and agricultural developments.
Role in Heterocyclic Compound Synthesis
One of the primary applications of pyrazolylboronic acids, such as (1-Isopropyl-1H-pyrazol-5-yl)boronic acid, is in the synthesis of polypyrazolates. These are crucial for the development of heavier group 13 and 14 element analogs, which have shown promise in creating novel compounds with potential pharmaceutical applications (Muñoz-Hernández & Montiel-Palma, 2009). The research illustrates the comprehensive study and application of polypyrazolylgallates and their complexes with transition metals, highlighting the significance of pyrazolylboronic acid derivatives in advancing the field of inorganic chemistry.
Advancements in Drug Discovery
Boronic acids, including pyrazolylboronic acid derivatives, have been recognized for their increasing incorporation into medicinal chemistry. The past two decades have seen a surge in the discovery and development of boronic acid drugs, with several compounds approved for clinical use by regulatory agencies. These developments underscore the role of boronic acids in enhancing drug potency and improving pharmacokinetics, offering new pathways for therapeutic intervention (Plescia & Moitessier, 2020).
Application in Chemical Sensing
Boronic acid derivatives, including those based on pyrazole, have been extensively explored for their use in chemical sensors. These sensors leverage the unique ability of boronic acids to bind covalently and reversibly to polyols and Lewis bases, facilitating the development of selective and sensitive detection systems for carbohydrates, catecholamines, ions, and hydrogen peroxide. The dual recognition sites of certain boronic acid sensors enhance their binding affinity and selectivity, demonstrating the potential of pyrazolylboronic acid derivatives in creating advanced sensing technologies (Bian et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Boronic acids, including this compound, are commonly used in suzuki-miyaura coupling reactions . This reaction is a type of palladium-catalyzed cross-coupling reaction, which forms a carbon-carbon bond between an organoboron compound and a halide .
Mode of Action
In the context of Suzuki-Miyaura coupling reactions, 1-Isopropyl-1H-pyrazol-5-yl boronic acid acts as the organoboron reagent . The boronic acid moiety interacts with a palladium catalyst, undergoing transmetalation, a process where the boron-carbon bond is exchanged for a metal-carbon bond . This is followed by reductive elimination, forming the desired carbon-carbon bond and regenerating the palladium catalyst .
Biochemical Pathways
It’s worth noting that the suzuki-miyaura coupling reaction, in which this compound participates, is a crucial tool in the synthesis of various organic compounds, including pharmaceuticals . Therefore, it indirectly influences numerous biochemical pathways through the products it helps synthesize.
Result of Action
The primary result of the action of 1-Isopropyl-1H-pyrazol-5-yl boronic acid is the formation of a carbon-carbon bond via the Suzuki-Miyaura coupling reaction . This reaction is widely used in organic synthesis, allowing for the construction of complex organic compounds from simpler precursors .
Properties
IUPAC Name |
(2-propan-2-ylpyrazol-3-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11BN2O2/c1-5(2)9-6(7(10)11)3-4-8-9/h3-5,10-11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWQOGZHKBNANKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=NN1C(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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